Cas no 62008-48-4 (1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-)

• Product name: 1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-
• CAS No: 62008-48-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406
• CID: 460781
• PubChem ID: 71390663

1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, octahydro-, methyl ester, trans-
• DTXSID40812563
• Methyl (4aS,8aR)-octahydroquinoline-1(2H)-carboxylate
• 62008-48-4

• Inchi： InChI=1S/C11H19NO2/c1-14-11(13)12-8-4-6-9-5-2-3-7-10(9)12/h9-10H,2-8H2,1H3/t9-,10+/m0/s1
• InChI Key： YPUORJXLHVMEMQ-VHSXEESVSA-N
• SMILES： COC(=O)N1CCCC2C1CCCC2

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54